[1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol

• IUPAC Name: [1-(4-iodophenyl)pyrrol-2-yl]methanol
• InChI: InChI=1S/C11H10INO/c12-9-3-5-10(6-4-9)13-7-1-2-11(13)8-14/h1-7,14H,8H2
• InChI Key: CKCHCFYGGVKTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)CO)C2=CC=C(C=C2)I
• Molecular Formula: C11H10INO
• Molecular Weight: 299.11 g/mol

Description

[1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol is a chemical compound that has been widely studied for its potential use in scientific research. This compound has a unique structure that makes it an interesting target for researchers looking to explore the mechanisms of various biological processes.

Scientific Research Applications

[1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol has been studied for its potential use in the development of new antibiotics, as well as in the treatment of neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol is not fully understood. However, studies have suggested that this compound may work by inhibiting various enzymes and proteins involved in the regulation of cell growth and proliferation. Additionally, [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have demonstrated that [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol has a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and anti-oxidant effects. Additionally, [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol in lab experiments is its unique structure, which makes it an interesting target for researchers studying various biological processes. Additionally, this compound has been shown to have a variety of potential therapeutic uses, making it a promising target for drug development. However, there are also limitations to using [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol in lab experiments. This compound can be challenging to synthesize, and its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are many potential future directions for research on [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential use in the treatment of neurological disorders such as Alzheimer's disease. Finally, more studies are needed to explore the potential advantages and limitations of using [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol in lab experiments, and to identify new areas of research where this compound may be useful.

Synthesis Methods

The synthesis of [1-(4-iodophenyl)-1H-pyrrol-2-yl]methanol involves several steps, including the reaction of 4-iodoaniline with acetylene to form 1-(4-iodophenyl)prop-2-yn-1-ol. This intermediate is then reacted with 2-oxo-1,2-dihydropyrrole to form the final product. The synthesis of this compound can be challenging and requires careful attention to detail to ensure high yields and purity.